Cas no 2229336-56-3 (2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine
• CAS No: 2229336-56-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5810888
• PubChem ID: 165680395
• Update Time: 2025-05-27

2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine
• EN300-1768277
• [2-(3-methoxypyridin-2-yl)propan-2-yl](methyl)amine
• 2229336-56-3

• Inchi： 1S/C10H16N2O/c1-10(2,11-3)9-8(13-4)6-5-7-12-9/h5-7,11H,1-4H3
• InChI Key： IYOGQYQOLUHZCI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C(C)(C)NC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine

Research Brief on 2-(3-Methoxypyridin-2-yl)propan-2-yl(methyl)amine (CAS: 2229336-56-3): Recent Advances and Applications

2-(3-Methoxypyridin-2-yl)propan-2-yl(methyl)amine (CAS: 2229336-56-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its methoxypyridine and amine functional groups, has shown promise in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel neuroactive drugs.

Recent research has focused on the synthesis and optimization of 2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The compound's structural flexibility allows for modifications that can fine-tune its binding affinity to specific neurotransmitter receptors, making it a valuable scaffold for drug discovery.

In addition to its role in CNS drug development, 2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine has been investigated for its potential in treating inflammatory and autoimmune disorders. A preclinical study highlighted its ability to modulate the activity of certain kinases involved in inflammatory pathways, suggesting its utility as a lead compound for anti-inflammatory therapeutics. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another area of interest is the compound's application in chemical biology as a probe for studying protein-ligand interactions. Researchers have utilized 2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine to develop fluorescent and photoaffinity labels, enabling the visualization and characterization of target proteins in complex biological systems. This approach has provided insights into the mechanistic underpinnings of various diseases and has facilitated the identification of new drug targets.

Despite these advancements, challenges remain in the clinical translation of 2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine-based therapies. Issues such as off-target effects and the need for further optimization of its physicochemical properties are areas of active research. Ongoing studies are exploring the use of computational modeling and structure-activity relationship (SAR) analyses to address these limitations and accelerate the development of next-generation therapeutics.

In conclusion, 2-(3-methoxypyridin-2-yl)propan-2-yl(methyl)amine (CAS: 2229336-56-3) represents a versatile and promising compound in the fields of drug discovery and chemical biology. Its unique structural features and broad therapeutic potential make it a focal point of contemporary research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in treating CNS disorders, inflammation, and beyond.